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Compound of Interest

Compound Name: Crizotinib acetate

Cat. No.: B606813 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

potent compounds like Crizotinib acetate is paramount. This guidance provides essential,

immediate safety and logistical information, including operational and disposal plans, to foster a

secure laboratory environment.

Crizotinib is classified as a hazardous drug, and personnel should adhere to strict protocols to

minimize exposure.[1][2] It is suspected of causing genetic defects, may cause an allergic skin

reaction, and causes serious eye irritation.[3][4][5] Therefore, a comprehensive safety plan,

including the correct use of personal protective equipment (PPE), is critical.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Crizotinib acetate. The following

table summarizes the required equipment.
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Body Part Required PPE Standard/Specification

Hands
Double gloves (chemotherapy-

grade)
ASTM D6978-05 compliant[1]

Eyes/Face
Safety goggles with side-

shields or face shield

EN 166 or ANSI Z87.1

compliant[4][6][7]

Body Disposable gown (impervious) ---

Respiratory NIOSH-approved respirator

Recommended if there is a risk

of aerosol or dust formation[4]

[7][8]

Procedural Guidance for Safe Handling
1. Preparation and Handling:

All manipulations of Crizotinib acetate should be performed in a designated area, such as a

chemical fume hood or a biological safety cabinet, to avoid inhalation of dust or aerosols.[7]

Ensure that an eyewash station and safety shower are readily accessible.[4][8]

Avoid direct contact with the skin, eyes, and clothing.[9]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1][7]

2. Spill Management:

In the event of a spill, evacuate the area and prevent further spread.

Use a cytotoxic spill kit for cleanup.[2]

Absorb liquids with an inert material and place all contaminated materials into a sealed,

labeled container for hazardous waste disposal.[8]

Decontaminate the area with an appropriate cleaning agent.

3. Disposal Plan:
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All waste contaminated with Crizotinib acetate, including used PPE, vials, and cleaning

materials, must be disposed of as cytotoxic waste.[1]

Place waste in a designated, leak-proof, and clearly labeled container.[2]

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for safely handling Crizotinib
acetate in a laboratory setting.
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Safe handling workflow for Crizotinib acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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